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Compound of Interest

Compound Name:
2,5-Dimethoxy-1,3-

dimethylbenzene

CAS No.: 14538-50-2

Cat. No.: B169466

Get Quote

Technical Guide: 2,5-Dimethylresorcinol
Dimethyl Ether
Chemical Identity, Safety Profiling, and Synthesis
Context
Part 1: Executive Summary & Chemical Identity
2,5-Dimethylresorcinol dimethyl ether is a methylated derivative of beta-orcinol (2,5-

dimethylresorcinol).[1] Unlike its isomer, the redox-active 1,4-dimethoxy-2,5-dimethylbenzene

(derived from hydroquinone), this compound features a meta-dimethoxy substitution pattern.[1]

This structural distinction renders it significantly more resistant to oxidation into quinones,

making it a stable building block for complex natural product synthesis rather than a redox

shuttle.

Chemical Identity Table[2]
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Parameter Details

IUPAC Name 1,3-Dimethoxy-2,5-dimethylbenzene

Common Synonyms
2,6-Dimethoxy-p-xylene; Beta-orcinol dimethyl

ether

CAS Number 21390-25-0

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

SMILES COc1cc(C)cc(OC)c1C

Physical State Solid or semi-solid (low melting point)

Solubility
Insoluble in water; soluble in DCM, EtOAc, THF,

Toluene

Part 2: Hazard Identification & Safety Profiling (GHS)
While this compound is not classified as acutely toxic or carcinogenic, it possesses significant

irritant properties typical of lipophilic benzyl ethers. The following classification is based on

GHS (Globally Harmonized System) standards.

GHS Classification[1][5]
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation (if dust/vapor is generated).[1][2]

Precautionary Protocols (P-Codes)
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Prevention (P280): Wear protective gloves (Nitrile >0.11mm) and eye protection (safety

glasses with side shields).[1]

Response (P302+P352): IF ON SKIN: Wash with plenty of soap and water. The lipophilic

nature of the ether means water alone is ineffective; soap is critical to emulsify and remove

the compound.

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Toxicological Context[1][5]
Skin Absorption: As a dimethyl ether, the compound has increased lipophilicity compared to

its parent phenol (2,5-dimethylresorcinol).[1] This facilitates faster dermal penetration.[1]

Metabolism: Likely metabolized via O-demethylation by cytochrome P450 enzymes to revert

to the resorcinol derivative, which is then glucuronidated.[1]

Part 3: Synthesis & Reactivity Context
Understanding the synthesis of this compound helps researchers troubleshoot impurities. It is

typically produced via the Williamson Ether Synthesis or Methylation of 2,5-dimethylresorcinol.

[1]

Synthesis Workflow (Graphviz Diagram)
The following diagram illustrates the standard synthesis pathway and the critical distinction

between the target meta-substituted ether and the para-substituted redox shuttle isomer.
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Figure 1: Synthesis pathway of 2,5-Dimethylresorcinol dimethyl ether and comparison with its

redox-active isomer.[1]

Reactivity Profile
Stability: High. Unlike hydroquinone ethers, the meta arrangement of methoxy groups

prevents easy oxidation to a quinone structure. It is stable to air and moisture.[1]

Electrophilic Aromatic Substitution (EAS): The ring is highly activated by two methoxy and

two methyl groups.

C4/C6 Positions: The proton at position 4 (or 6) is electronically enriched and sterically

accessible, making this compound an excellent nucleophile for Vilsmeier-Haack

formylation or Friedel-Crafts acylation.[1]

Demethylation: Treatment with

or

will cleave the ether bonds, reverting the compound to 2,5-dimethylresorcinol.[1]

Part 4: Handling, Storage, and Emergency
Response
Handling Protocols

Engineering Controls: Use a chemical fume hood to prevent inhalation of dust or vapors.[1]

Personal Protective Equipment (PPE):

Gloves: Nitrile rubber.[1] Latex is not recommended due to the compound's organic

solvent solubility.[1]

Eyes: Safety glasses with side shields.[1] If performing large-scale synthesis where

splashing is possible, use a face shield.[1]

Storage & Stability[5][6]
Temperature: Store at room temperature (15–25°C).
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Atmosphere: Stable in air, but storing under inert gas (Nitrogen/Argon) is good practice for

long-term purity.[1]

Incompatibilities: Strong oxidizing agents (e.g., concentrated nitric acid, permanganates).

Emergency Response Decision Tree

Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Remove contaminated clothing
2. Wash with SOAP & water (15 min)

3. Seek medical advice if irritation persists

1. Rinse cautiously with water (15 min)
2. Remove contact lenses

3. URGENT medical attention

1. Move to fresh air
2. If breathing difficult, give oxygen

3. Seek medical attention

Click to download full resolution via product page

Figure 2: Emergency response protocols for exposure incidents.

Part 5: Ecological Impact & Disposal
Ecotoxicity: Data is limited for this specific isomer, but benzyl ethers are generally toxic to

aquatic life with long-lasting effects.[1] Do not allow the compound to enter drains or

watercourses.

Disposal:

Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator

equipped with an afterburner and scrubber.
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Never dispose of down the sink.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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